Cas no 2171812-79-4 ({2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine)

• Product Name: {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine
• CAS No: 2171812-79-4
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6004581
• PubChem ID: 165546660
• Update Time: 2025-08-05

{2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine
• 2171812-79-4
• EN300-1477815
• {2-[4-(1-methylcyclopropyl)phenyl]piperidin-4-yl}methanamine

• Inchi： 1S/C16H24N2/c1-16(7-8-16)14-4-2-13(3-5-14)15-10-12(11-17)6-9-18-15/h2-5,12,15,18H,6-11,17H2,1H3
• InChI Key： CRIVSLNVFUGBRX-UHFFFAOYSA-N
• SMILES： N1CCC(CN)CC1C1C=CC(=CC=1)C1(C)CC1

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų

Additional information on {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine

Chemical Profile of {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine (CAS No. 2171812-79-4)

{2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine, identified by its CAS number 2171812-79-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly its incorporation of a {1-methylcyclopropyl} side chain and a phenylpiperidine core, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine features a piperidine ring substituted at the 4-position with a methanamine group, while the phenyl ring is linked to the piperidine via a {1-methylcyclopropyl} moiety. This arrangement contributes to the compound's distinct pharmacophoric features, which are likely to influence its interactions with biological targets. The presence of the {1-methylcyclopropyl} group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in previous studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies utilizing virtual screening and docking simulations have suggested that {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for conditions such as arthritis, asthma, and other chronic inflammatory disorders.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by modulating the activity of key signaling molecules like NF-κB and MAPK pathways. The phenylpiperidine core is known to interact with multiple targets, including serine/threonine kinases, which are often implicated in disease processes. The unique structural features of {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine may allow it to selectively inhibit these targets while minimizing off-target effects.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex heterocyclic frameworks with precise functional group placement. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques not only facilitate the production of {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine but also provide valuable insights into scalable synthetic routes for other related compounds.

As research progresses, the pharmacological profile of {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine is expected to be further refined through rigorous preclinical studies. Animal models will be instrumental in evaluating its efficacy and safety profiles across various disease indications. Additionally, pharmacokinetic studies will provide critical data on its absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular entities with desirable properties. By leveraging large datasets and predictive models, researchers can prioritize compounds like {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine for further development based on their predicted biological activity and physicochemical characteristics. This approach has already demonstrated success in identifying lead compounds for various therapeutic areas.

The regulatory landscape for new chemical entities continues to evolve, emphasizing the need for comprehensive characterization and documentation throughout the drug development process. Documentation must include detailed information on synthesis routes, purity assessments, spectroscopic data, and toxicological evaluations. Compliance with international guidelines ensures that compounds like {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine meet stringent quality standards before advancing to clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics. Open science initiatives have fostered knowledge sharing and interdisciplinary collaboration, accelerating progress in understanding the mechanisms of action for compounds such as this one. Such partnerships also facilitate the translation of basic research findings into clinical applications that address unmet medical needs.

The future prospects for {2-4-(1-methylcyclopropyl)phenylpiperidin-4-yl}methanamine are promising given its unique structural features and preliminary biological activity. Continued investigation into its pharmacological properties may uncover new therapeutic applications or serve as a scaffold for designing next-generation drugs. As computational methods improve and synthetic capabilities expand, the potential for discovering novel bioactive molecules like this one will only grow stronger.